Cas no 1706441-18-0 (N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine)

N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine is a specialized aromatic amine derivative featuring a pyrimidine core substituted with a pyrrolidine moiety and a benzene-1,4-diamine group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as a building block in drug discovery or as an intermediate in synthetic chemistry. The presence of both electron-donating and aromatic systems contributes to its reactivity, enabling selective functionalization. Its well-defined molecular structure ensures consistency in synthetic pathways, making it a reliable candidate for further derivatization and mechanistic studies.
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine structure
1706441-18-0 structure
Product Name:N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
CAS No:1706441-18-0
MF:C15H19N5
MW:269.344862222672
CID:4613183
Update Time:2025-06-11

N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
    • N-(2-Methyl-6-pyrrolidin-1-yl-pyrimidin-4-yl)-benzene-1,4-diamine
    • 1,4-Benzenediamine, N1-[2-methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]-
    • Inchi: 1S/C15H19N5/c1-11-17-14(19-13-6-4-12(16)5-7-13)10-15(18-11)20-8-2-3-9-20/h4-7,10H,2-3,8-9,16H2,1H3,(H,17,18,19)
    • InChI Key: PGHINDNKQBUJCJ-UHFFFAOYSA-N
    • SMILES: C1(NC2C=C(N3CCCC3)N=C(C)N=2)=CC=C(N)C=C1

N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N305761-100mg
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0
100mg
$ 115.00 2022-06-02
TRC
N305761-500mg
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0
500mg
$ 410.00 2022-06-02
TRC
N305761-1g
n1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0
1g
$ 635.00 2022-06-02
Chemenu
CM337381-1g
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
1g
$644 2023-01-10
Chemenu
CM337381-100mg
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
100mg
$450 2021-08-18
Chemenu
CM337381-250mg
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
250mg
$578 2021-08-18
Chemenu
CM337381-1g
N1-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
1g
$1938 2021-08-18
Life Chemicals
F1912-0115-0.25g
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
0.25g
$205.0 2023-09-06
Life Chemicals
F1912-0115-0.5g
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
0.5g
$363.0 2023-09-06
Life Chemicals
F1912-0115-1g
N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine
1706441-18-0 95%+
1g
$642.0 2023-09-06

Additional information on N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine

N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine: A Comprehensive Overview

N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine (CAS No. 1706441-18-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine is composed of a benzene ring linked to a pyrimidine moiety through a diamine bridge. The presence of a methyl group and a pyrrolidine ring on the pyrimidine ring imparts specific conformational and electronic properties that are crucial for its biological activity. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a valuable tool for investigating the role of these kinases in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine has shown promising results in preclinical studies for its anti-inflammatory effects. Studies conducted on animal models have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine could be developed into a therapeutic agent for treating inflammatory conditions such as arthritis and asthma.

The pharmacokinetic profile of N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, which is essential for its potential use as an oral medication. Furthermore, the compound demonstrates low toxicity and high stability in biological systems, making it suitable for long-term administration.

In terms of clinical development, N1-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]benzene-1,4-diamine is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing clinical trials aim to further elucidate the compound's pharmacological profile and determine its optimal dosing regimen for various therapeutic applications.

The potential applications of N1-[2-methyl-6-(pyrrolidin-1-y l)pyrimidin - 4 - yl ] benzene - 1 , 4 - diamine extend beyond its use as a direct therapeutic agent. Its unique chemical structure and biological activity make it an excellent lead compound for further medicinal chemistry optimization. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are expected to yield more effective derivatives with improved therapeutic profiles.

In conclusion, N1-[2-methyl - 6 - ( pyrrol idin - 1 - yl ) pyrim idin - 4 - yl ] benzene - 1 , 4 - diamine (CAS No. 1706441 - 18 - 0) represents a significant advancement in the field of medicinal chemistry. Its promising biological activity, favorable pharmacokinetic properties, and potential therapeutic applications make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a crucial role in advancing the treatment of various diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司